Cas no 1311390-85-8 (tert-Butyl 6-oxo-2-azabicyclo[2.2.2]octane-2-carboxylate)

Tert-Butyl 6-oxo-2-azabicyclo[2.2.2]octane-2-carboxylate is a bicyclic lactam derivative featuring a rigid [2.2.2] ring system, which confers structural stability and steric specificity. The tert-butoxycarbonyl (Boc) protecting group enhances its utility in organic synthesis, particularly in peptide and heterocycle chemistry, by providing selective deprotection under mild acidic conditions. The carbonyl group at the 6-position offers a reactive handle for further functionalization. This compound is valued for its role as a versatile intermediate in pharmaceutical research, enabling the synthesis of complex scaffolds with potential bioactive properties. Its well-defined stereochemistry and compatibility with diverse reaction conditions make it a reliable building block for medicinal chemistry applications.

tert-Butyl 6-oxo-2-azabicyclo[2.2.2]octane-2-carboxylate structure

1311390-85-8 structure

Product Name:tert-Butyl 6-oxo-2-azabicyclo[2.2.2]octane-2-carboxylate

CAS No:1311390-85-8

MF:C₁₂H₁₉NO₃

MW:225.284163713455

MDL:MFCD23106477

CID:2094104

PubChem ID:67234017

Update Time:2025-05-28

tert-Butyl 6-oxo-2-azabicyclo[2.2.2]octane-2-carboxylate Chemical and Physical Properties

Names and Identifiers

- tert-Butyl 6-oxo-2-azabicyclo[2.2.2]octane-2-carboxylate
- 2-Boc-2-azabicyclo[2.2.2]octane-6-one
- EN300-1654179
- SY098031
- AS-33877
- MFCD23106477
- SCHEMBL1975303
- tert-butyl6-oxo-2-azabicyclo[2.2.2]octane-2-carboxylate
- TZFSRKZPRIJHFU-UHFFFAOYSA-N
- tert-butyl 5-oxo-3-azabicyclo[2.2.2]octane-3-carboxylate
- PB38421
- AKOS023412195
- tert-butyl 7-oxo-2-azabicyclo[2.2.2]octane-2-carboxylate
- SB10903
- 1311390-85-8
- 2-Azabicyclo[2.2.2]octane-2-carboxylic acid, 6-oxo-, 1,1-dimethylethyl ester
- CS-0048152
- 2-Boc-6-Oxo-2-Azabicyclo[2.2.2]octane
- 2-Boc-2-azabicyclo[2.2.2]octan-6-one
- LCC39085
- MDL： MFCD23106477
- Inchi： 1S/C12H19NO3/c1-12(2,3)16-11(15)13-7-8-4-5-9(13)10(14)6-8/h8-9H,4-7H2,1-3H3
- InChI Key： TZFSRKZPRIJHFU-UHFFFAOYSA-N
- SMILES： O=C1CC2CN(C(=O)OC(C)(C)C)C1CC2

Computed Properties

Exact Mass: 225.13649347g/mol
Monoisotopic Mass: 225.13649347g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 16
Rotatable Bond Count: 3
Complexity: 319
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 2
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.4
Topological Polar Surface Area: 46.6Å²

tert-Butyl 6-oxo-2-azabicyclo[2.2.2]octane-2-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM106452-250mg	2-boc-2-azabicyclo[2.2.2]octane-6-one	1311390-85-8	97%	250mg	$239	2021-08-06
Chemenu	CM106452-1g	2-boc-2-azabicyclo[2.2.2]octane-6-one	1311390-85-8	97%	1g	$715	2021-08-06
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-ER300-200mg	tert-Butyl 6-oxo-2-azabicyclo[2.2.2]octane-2-carboxylate	1311390-85-8	95+%	200mg	1496.0CNY	2021-07-14
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-ER300-50mg	tert-Butyl 6-oxo-2-azabicyclo[2.2.2]octane-2-carboxylate	1311390-85-8	95+%	50mg	496.0CNY	2021-07-14
TRC	B390850-10mg	2-Boc-2-azabicyclo[2.2.2]octane-6-one	1311390-85-8		10mg	$ 64.00	2023-04-18
TRC	B390850-50mg	2-Boc-2-azabicyclo[2.2.2]octane-6-one	1311390-85-8		50mg	$ 224.00	2023-04-18
TRC	B390850-100mg	2-Boc-2-azabicyclo[2.2.2]octane-6-one	1311390-85-8		100mg	$ 379.00	2023-04-18
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	X04165-1g	tert-Butyl 6-oxo-2-azabicyclo[2.2.2]octane-2-carboxylate	1311390-85-8	95%	1g	¥4388.0	2024-07-18
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	X04165-250mg	tert-Butyl 6-oxo-2-azabicyclo[2.2.2]octane-2-carboxylate	1311390-85-8	95%	250mg	¥1457.0	2024-07-18
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	X04165-100mg	tert-Butyl 6-oxo-2-azabicyclo[2.2.2]octane-2-carboxylate	1311390-85-8	95%	100mg	¥1100.0	2024-07-18